2,6-Difluorostyrene

• IUPAC Name: 2-ethenyl-1,3-difluorobenzene
• InChI: InChI=1S/C8H6F2/c1-2-6-7(9)4-3-5-8(6)10/h2-5H,1H2
• InChI Key: SFHOANYKPCNYMB-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=CC=C1F)F
• Molecular Formula: C8H6F2
• DSSTOX Substance ID: DTXSID60380855
• Molecular Weight: 140.13 g/mol
• CAS RN: 207226-37-7

Description

2,6-Difluorostyrene (DFS) is a versatile and important monomer in organic synthesis. DFS has been widely used in the synthesis of polymers and in the preparation of medicines, dyes, and other organic compounds. It has also been used in the manufacture of food additives, fragrances, and other industrial products. DFS is a colorless liquid with a boiling point of 99.2 °C and a melting point of -53.2 °C. Its structure is composed of two fluorine atoms attached to a benzene ring.

Scientific Research Applications

• Synthesis of Fluorinated Heterocyclic Systems : β,β-Difluorostyrenes, which include 2,6-Difluorostyrene derivatives, have been used in the synthesis of various fluorinated heterocyclic systems. These compounds undergo intramolecular nucleophilic substitution, leading to the formation of high-yield fluorinated isochromenes, isothiochromenes, and indoles, demonstrating their utility in organic synthesis and materials science (Ichikawa et al., 1997).

• Fire Fighting Foam Surfactant : A study on the fire fighting foam surfactant Forafac®1157, which contains fluorinated compounds similar to this compound, revealed its structure and transformation products. This research contributes to understanding the environmental impact and transformation of fluorinated surfactants used in fire extinguishing foams (Moe et al., 2012).

• New Polyfluorene Derivatives : Polyfluorene derivatives, which could potentially include this compound, have been synthesized for applications in photoluminescence and electronics. These derivatives show promise in the creation of efficient blue-light-emitting devices, highlighting their importance in the field of optoelectronics (Ranger et al., 1997).

• Organic Semiconductor Synthesis : The synthesis of 2,6-disubstituted indenofluorene derivatives, related to this compound, has been explored as a means to develop new organic semiconductors. These compounds have shown potential in light-emitting diode applications, indicating their relevance in the development of advanced electronic materials (Hadizad et al., 2005).

• Supramolecular Assembly in Organic Chemistry : The study of 2,7-dichloro-3,6-dibromofluorene and related molecules, which are structurally similar to this compound, has shown their capability to form supramolecular helical structures. This research provides insight into the assembly and properties of complex organic molecules, which is crucial for the development of novel materials and nanotechnology applications (Lee et al., 2014).

Safety and Hazards

2,6-Difluorostyrene is irritating and may cause irritation to the skin and eyes. Appropriate protective measures, such as gloves and goggles, should be taken during use. In the process of potential inhalation, it may cause respiratory tract irritation. It should be used in a well-ventilated area. It is also classified as a flammable liquid and vapor.